Cas no 2228578-65-0 (methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate)

• Product Name: methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate
• CAS No: 2228578-65-0
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 6518901
• PubChem ID: 165644945
• Update Time: 2025-11-03

methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate
• EN300-1936015
• 2228578-65-0

• Inchi： 1S/C9H12BrNO2S/c1-13-9(12)3-2-7(11)6-4-8(10)14-5-6/h4-5,7H,2-3,11H2,1H3
• InChI Key： PULCRZPCRPRJTA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate

Methyl 4-Amino-4-(5-Bromothiophen-3-Yl)Butanoate: A Comprehensive Overview

Methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate (CAS No. 2228578-65-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The methyl group, amino group, and thiophene ring are key structural elements that contribute to its versatile properties.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry. The 5-bromothiophen-3-yl moiety in this compound is particularly notable for its ability to enhance bioavailability and stability in biological systems. Research published in *Journal of Medicinal Chemistry* has demonstrated that such thiophene derivatives can exhibit potent inhibitory effects against various enzymes, making them promising candidates for therapeutic interventions.

The methyl ester group in methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate plays a crucial role in modulating the compound's pharmacokinetic properties. Ester groups are known to improve the solubility and absorption of drugs, which is a critical factor in drug design. Furthermore, the amino group introduces additional functional versatility, enabling potential interactions with biological targets such as proteins and nucleic acids.

Recent advancements in synthetic chemistry have made it possible to synthesize methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate with high precision. Methods involving Suzuki-Miyaura coupling and other cross-coupling reactions have been employed to construct the thiophene ring with high efficiency. These techniques not only ensure the purity of the compound but also allow for the exploration of its structural analogs, which could lead to new discoveries in medicinal chemistry.

In terms of applications, methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate has shown promise in several areas. For instance, studies conducted at the University of California have explored its potential as a precursor for bioactive molecules. The compound's ability to undergo various transformations, such as amidation and alkylation, makes it a valuable building block in organic synthesis.

Moreover, the compound's electronic properties have been studied using computational methods such as density functional theory (DFT). These studies have revealed that the thiophene ring contributes significantly to the compound's conjugation and electron delocalization, which are essential for its reactivity and stability. Such insights are invaluable for designing more efficient synthetic routes and predicting biological activity.

Another area of interest is the compound's role in materials science. The methyl ester group can be easily modified to create polymers or self-assembling materials with unique properties. Researchers at MIT have explored the use of similar compounds in creating stimuli-responsive materials, which could find applications in sensors and drug delivery systems.

In conclusion, methyl 4-amino-4-(5-bromothiophen-3-yl)butanoate (CAS No. 2228578-65-0) is a multifaceted compound with significant potential across various scientific domains. Its structural features, combined with recent advancements in synthesis and application techniques, make it a subject of ongoing research interest. As new studies emerge, this compound is expected to contribute even more to the development of innovative solutions in medicine and materials science.